Cas no 1935578-53-2 (8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxa-6-azaspiro3.4octane)

• Product Name: 8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxa-6-azaspiro3.4octane
• CAS No: 1935578-53-2
• MDL: MFCD31667915
• CID: 4630439
• PubChem ID: 126970911
• Update Time: 2025-08-03

8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxa-6-azaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxa-6-azaspiro[3.4]octane
• 8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxa-6-azaspiro3.4octane

• MDL： MFCD31667915

Additional information on 8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxa-6-azaspiro3.4octane

8-(3-Methyl-1,2,4-Oxadiazol-5-yl)-2-Oxa-6-Azaspiro[3.4]Octane: A Comprehensive Overview

The compound with CAS No. 1935578-53-2, known as 8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxa-6-azaspiro[3.4]octane, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed between an oxazine and an oxadiazole ring system, creating a unique framework that contributes to its diverse chemical properties.

Recent studies have highlighted the potential of spirocyclic compounds in drug design due to their ability to modulate various biological targets. The oxadiazole moiety in this compound is particularly notable for its versatility in forming hydrogen bonds and its role in stabilizing bioactive conformations. The methyl group attached to the oxadiazole ring further enhances the compound's chemical diversity, making it a promising candidate for exploring novel therapeutic applications.

One of the most intriguing aspects of 8-(3-methyl-1,2,4-oxadiazol-5-yl)-2-Oxa6-Azaspiro[3.4]octane is its synthetic accessibility. Researchers have developed efficient methodologies to construct this compound using modular building blocks. For instance, the use of click chemistry principles has enabled the rapid assembly of the spirocyclic core, which is a critical step in synthesizing this molecule. These advancements have significantly reduced the time and cost associated with its production, making it more feasible for large-scale studies.

From a pharmacological perspective, this compound has shown remarkable activity in vitro against several disease-relevant targets. Recent experiments have demonstrated its potential as an inhibitor of kinase enzymes, which are key players in various pathological processes such as cancer and inflammation. The spiro structure plays a pivotal role in enhancing the compound's binding affinity to these targets by providing optimal steric and electronic interactions.

In addition to its enzymatic activity, 8-(3-methyl124-Oxadiazol5yl)spirooctane has also been investigated for its ability to penetrate cellular membranes and localize within specific subcellular compartments. This property is crucial for designing drugs that can effectively deliver therapeutic payloads to their intended sites of action. Advanced imaging techniques have been employed to study the intracellular distribution of this compound, providing valuable insights into its pharmacokinetic profile.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its rigid spirocyclic framework can potentially serve as a building block for constructing advanced materials with tailored mechanical and electronic properties. Researchers are currently exploring its use in self-healing polymers and stimuli-responsive systems, where its ability to undergo reversible conformational changes could be exploited.

Looking ahead, the development of analogs based on CAS No 1935578532 is expected to further expand its utility across multiple disciplines. By modifying the substituents on the oxadiazole ring or altering the spirocyclic core, scientists can fine-tune the compound's properties to suit specific applications. Collaborative efforts between chemists and biologists are likely to uncover new avenues for leveraging this molecule's potential.

In conclusion, 8-(3-methyl124-Oxadiazol5yl)spirooctane represents a prime example of how structural complexity can be harnessed to create molecules with multifaceted functionalities. Its unique combination of chemical properties and biological activities positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various fields ranging from medicine to materials science.